6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H10Cl2N4OS
• Molecular Weight: 377.2 g/mol
• IUPAC Name: 6-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10Cl2N4OS/c1-23-11-5-2-9(3-6-11)14-19-20-16-22(14)21-15(24-16)12-7-4-10(17)8-13(12)18/h2-8H,1H3
• InChI Key: VRGBXXHHNIIENT-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=C(C=C(C=C4)Cl)Cl

Description

6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as DMDDT, is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been found to exhibit various biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its biological activities through the modulation of various signaling pathways. 6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. It also inhibits the activity of MAPKs, which are involved in cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit various biochemical and physiological effects. It has been shown to decrease the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. 6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also inhibits the activity of COX-2, an enzyme involved in the production of prostaglandins, which are mediators of inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of 6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its broad spectrum of biological activities. It exhibits anticancer, antimicrobial, and anti-inflammatory properties, making it a potentially useful compound for various scientific research applications. However, one of the limitations of 6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its low solubility in water, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several future directions for research on 6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its potential as a therapeutic agent for cancer and inflammatory diseases. Further studies are needed to elucidate the mechanism of action and optimize the structure-activity relationship of 6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Additionally, studies on the pharmacokinetics and toxicity of 6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole are needed to evaluate its safety and efficacy in vivo. Finally, the development of novel synthetic methods for 6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole could lead to the discovery of new analogs with improved biological activities.

Synthesis Methods

6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized by the reaction of 2,4-dichlorobenzaldehyde and 4-methoxyphenyl hydrazine in the presence of thiosemicarbazide and acetic acid. The reaction proceeds through the formation of a Schiff base intermediate, which is subsequently cyclized to form the triazolothiadiazole ring system. The final product is obtained after purification by column chromatography.

Scientific Research Applications

6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in scientific research. One of the major areas of interest is its anticancer activity. 6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis.
6-(2,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also exhibits antimicrobial activity against a wide range of bacterial and fungal strains. It has been found to be particularly effective against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The mechanism of antimicrobial activity is believed to be through the inhibition of bacterial and fungal cell wall synthesis.